2-(4-Ethoxyanilino)-2-oxoethyl [(2,4-dichlorobenzoyl)amino]acetate

• Molecular Formula: C19H18Cl2N2O5
• Molecular Weight: 425.3 g/mol
• IUPAC Name: [2-(4-ethoxyanilino)-2-oxoethyl] 2-[(2,4-dichlorobenzoyl)amino]acetate
• InChI: InChI=1S/C19H18Cl2N2O5/c1-2-27-14-6-4-13(5-7-14)23-17(24)11-28-18(25)10-22-19(26)15-8-3-12(20)9-16(15)21/h3-9H,2,10-11H2,1H3,(H,22,26)(H,23,24)
• InChI Key: ZAERNNBOMPGWIW-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)COC(=O)CNC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

2-(4-Ethoxyanilino)-2-oxoethyl [(2,4-dichlorobenzoyl)amino]acetate, also known as DCAE, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

2-(4-Ethoxyanilino)-2-oxoethyl [(2,4-dichlorobenzoyl)amino]acetate has been used in various scientific research applications, including as a fluorescent probe for imaging and detection of reactive oxygen species (ROS) and as a potential anticancer agent. This compound has also been studied for its potential use as a selective inhibitor of protein tyrosine phosphatase 1B (PTP1B), a key enzyme involved in the regulation of insulin signaling.

Mechanism of Action

The mechanism of action of 2-(4-Ethoxyanilino)-2-oxoethyl [(2,4-dichlorobenzoyl)amino]acetate as a fluorescent probe for ROS involves the oxidation of the ethoxyaniline moiety by ROS, resulting in the formation of a highly fluorescent product. As an anticancer agent, this compound has been shown to induce apoptosis in cancer cells through the activation of caspase-3 and the inhibition of NF-κB signaling. As a PTP1B inhibitor, this compound binds to the active site of the enzyme and prevents the dephosphorylation of insulin receptor substrates, leading to increased insulin signaling.
Biochemical and Physiological Effects:
This compound has been shown to exhibit low toxicity and high selectivity for cancer cells in vitro. In vivo studies have demonstrated that this compound can inhibit tumor growth and metastasis in mouse models of cancer. This compound has also been shown to improve glucose tolerance and insulin sensitivity in obese mice through its inhibition of PTP1B.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-Ethoxyanilino)-2-oxoethyl [(2,4-dichlorobenzoyl)amino]acetate is its versatility as a fluorescent probe for ROS detection and as a potential anticancer and antidiabetic agent. However, this compound has some limitations, including its low solubility in water and its potential for non-specific binding to proteins.

Future Directions

Future research directions for 2-(4-Ethoxyanilino)-2-oxoethyl [(2,4-dichlorobenzoyl)amino]acetate include the development of more efficient synthesis methods, the optimization of its properties as a fluorescent probe and anticancer agent, and the exploration of its potential as a therapeutic agent for other diseases such as Alzheimer's and Parkinson's. Additionally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects.

Synthesis Methods

2-(4-Ethoxyanilino)-2-oxoethyl [(2,4-dichlorobenzoyl)amino]acetate can be synthesized through a multi-step process involving the reaction of 2,4-dichlorobenzoyl chloride with glycine ethyl ester, followed by the reaction of the resulting intermediate with 4-ethoxyaniline. The final product is obtained after purification through column chromatography.